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Compound of Interest

Compound Name: CZ830

Cat. No.: B606910

Initial investigations to generate detailed application notes and protocols for the use of "CZ830"
in CRISPR-Cas9 gene editing studies have revealed no such compound with established
applications in this field. Extensive searches indicate that "CZ830" is primarily associated with a
flight number for China Southern Airlines and does not correspond to any known chemical or
biological reagent used in molecular biology or gene editing.

It is highly probable that the query for "CZ830" is the result of a typographical error or a
misunderstanding. The field of CRISPR-Cas9 research is characterized by a vast and rapidly
expanding array of proteins, chemical compounds, and reagents. These are often designated
with specific alphanumeric codes. It is plausible that the intended compound has a similar but
distinct name.

Researchers, scientists, and drug development professionals interested in novel compounds
for CRISPR-Cas9 gene editing are encouraged to verify the precise name and CAS number of
the substance in question. Accurate identification is the crucial first step in accessing relevant
scientific literature, application notes, and established protocols.

For individuals seeking information on compounds that modulate CRISPR-Cas9 activity, it is
recommended to search for terms such as:

¢ Small molecule inhibitors of Cas9

e Enhancers of homology-directed repair (HDR)
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o Chemical modifiers of guide RNA
o Compounds affecting Cas9 expression or delivery

Once the correct name of the compound is identified, a wealth of information can typically be
found in scientific databases such as PubMed, Scopus, and Google Scholar. Manufacturer's
websites and datasheets are also invaluable resources for detailed protocols and application-
specific data.

To proceed with generating the requested detailed application notes and protocols, please
verify and provide the correct name of the compound of interest. Upon receiving the accurate
information, a comprehensive response will be generated, including:

» Structured tables summarizing all quantitative data.
o Detailed methodologies for key experiments.
» Diagrams of signaling pathways and experimental workflows using the DOT language.

We are committed to providing accurate and actionable scientific information. We look forward
to assisting you further once the correct compound name is clarified.

» To cite this document: BenchChem. [Application Notes and Protocols: A Novel Compound in
CRISPR-Cas9 Gene Editing]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606910#using-cz830-in-crispr-cas9-gene-editing-
studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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